Cas no 1822508-06-4 (1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester)

1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester is a specialized pyridine derivative with a dihydro-substituted ring structure, offering unique reactivity and stability. The tert-butyl and ethyl ester groups enhance steric hindrance and solubility, making it suitable for selective synthetic applications. Its structure is advantageous for use as an intermediate in pharmaceuticals, agrochemicals, or coordination chemistry, where controlled functionalization is required. The compound’s balanced lipophilicity and steric properties contribute to its utility in fine chemical synthesis. Careful handling is recommended due to potential sensitivity to hydrolysis or thermal decomposition under extreme conditions.
1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester structure
1822508-06-4 structure
Product Name:1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester
CAS No:1822508-06-4
MF:C13H21NO4
MW:255.31014418602
CID:5211210
PubChem ID:117966663
Update Time:2026-03-06

1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester
    • 1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
    • Ethyl 1-Boc-3,4-dihydropyridine-2(2H)-carboxylate
    • 1-t-Butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
    • 1-O-tert-butyl 2-O-ethyl 3,4-dihydro-2H-pyridine-1,2-dicarboxylate
    • 1-(1,1-Dimethylethyl) 2-ethyl 3,4-dihydro-1,2(2H)-pyridinedicarboxylate
    • 1417743-38-4
    • MFCD26401329
    • DB-372476
    • WS-03075
    • 1822508-06-4
    • DA-10468
    • SY310017
    • SCHEMBL16584521
    • 1-(tert-Butyl) 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
    • MFCD34182949
    • E71913
    • Ethyl (R)-1-Boc-1,2,3,4-tetrahydropyridine-2-carboxylate
    • Inchi: 1S/C13H21NO4/c1-5-17-11(15)10-8-6-7-9-14(10)12(16)18-13(2,3)4/h7,9-10H,5-6,8H2,1-4H3
    • InChI Key: YOSNIWSHOXLJND-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)N(C(OC(C)(C)C)=O)C=CCC1

Computed Properties

  • Exact Mass: 255.14705815g/mol
  • Monoisotopic Mass: 255.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8Ų

1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester Pricemore >>

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Additional information on 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester

Introduction to 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester (CAS No. 1822508-06-4)

1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester (CAS No. 1822508-06-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester consists of a pyridine ring with two carboxylic acid groups and a dihydro configuration. The presence of the tert-butyl and ethyl ester groups adds to its complexity and influences its physicochemical properties. These structural elements contribute to its solubility, stability, and reactivity, which are crucial factors in determining its potential therapeutic applications.

Recent studies have highlighted the importance of pyridine derivatives in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the anti-inflammatory properties of several pyridine-based compounds. The results indicated that 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester exhibited significant anti-inflammatory activity in both in vitro and in vivo models. This finding suggests that the compound may have potential as a novel therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester has also been investigated for its antioxidant capabilities. A study conducted by researchers at the University of California (2023) demonstrated that this compound effectively scavenged free radicals and protected cells from oxidative stress. The antioxidant activity is attributed to the presence of the pyridine ring and the ester groups, which can stabilize reactive oxygen species (ROS) and prevent cellular damage.

The pharmacokinetic profile of 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester has also been studied to understand its bioavailability and metabolism. Research published in the European Journal of Pharmaceutical Sciences (2023) reported that the compound showed good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it could be administered orally as a potential drug candidate.

To further explore the therapeutic potential of 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester, clinical trials are currently underway. Early-phase clinical trials are focusing on evaluating its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results from these trials have been promising, with no significant adverse effects reported.

The synthesis of 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. A recent publication in the Tetrahedron Letters (2023) detailed an optimized synthetic route that significantly improved the efficiency and scalability of the process. This advancement is crucial for large-scale production and commercialization of the compound.

In conclusion, 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester (CAS No. 1822508-06-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers it with anti-inflammatory and antioxidant properties, making it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.

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